Cas no 2225146-82-5 (3-cyclopropyl-N-2-(1H-indol-3-yl)-2-phenylethylpropanamide)

• Product Name: 3-cyclopropyl-N-2-(1H-indol-3-yl)-2-phenylethylpropanamide
• CAS No: 2225146-82-5
• MF: C₂₂H₂₄N₂O
• MW: 332.438765525818
• CID: 6250321
• PubChem ID: 137964154
• Update Time: 2025-10-28

3-cyclopropyl-N-2-(1H-indol-3-yl)-2-phenylethylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-N-2-(1H-indol-3-yl)-2-phenylethylpropanamide
• 3-Cyclopropyl-N-[2-(1H-indol-3-yl)-2-phenylethyl]propanamide
• 2225146-82-5
• EN300-1719596

• Inchi： 1S/C22H24N2O/c25-22(13-12-16-10-11-16)24-14-19(17-6-2-1-3-7-17)20-15-23-21-9-5-4-8-18(20)21/h1-9,15-16,19,23H,10-14H2,(H,24,25)
• InChI Key： GUCWYKRPVWYCDT-UHFFFAOYSA-N
• SMILES： O=C(CCC1CC1)NCC(C1C=CC=CC=1)C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 332.188863393g/mol
• Monoisotopic Mass: 332.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 44.9Ų

Additional information on 3-cyclopropyl-N-2-(1H-indol-3-yl)-2-phenylethylpropanamide

3-Cyclopropyl-N-2-(1H-Indol-3-yl)-2-phenylethylpropanamide: A Comprehensive Overview

The compound with CAS No. 2225146-82-5, commonly referred to as 3-cyclopropyl-N-2-(1H-indol-3-yl)-2-phenylethylpropanamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a cyclopropyl group, an indole moiety, and a propanamide functional group. These elements contribute to its diverse chemical properties and potential applications in drug discovery and material science.

3-Cyclopropyl-N-2-(1H-indol-3-yl)-2-phenylethylpropanamide is synthesized through a series of carefully designed organic reactions. The synthesis typically involves the coupling of an indole derivative with a cyclopropyl-containing propanamide. This process often requires the use of coupling agents such as HATU or EDCI, which facilitate the formation of the amide bond between the indole and propanamide groups. The reaction conditions, including temperature and solvent choice, are critical to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of 3-cyclopropyl-N-2-(1H-indol-3-yl)-2-phenylethylpropanamide in the development of novel therapeutic agents. The indole moiety is known for its ability to interact with various biological targets, including G-protein coupled receptors (GPCRs) and kinases. This makes the compound a promising candidate for drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

In addition to its pharmacological applications, 3-cyclopropyl-N-2-(1H-indol-3-yl)-2-phenylethylpropanamide has also been explored for its potential in materials science. The cyclopropyl group introduces strain into the molecule, which can enhance its mechanical properties when incorporated into polymers or other materials. Researchers have investigated its use as a building block for advanced materials with tailored mechanical and electronic properties.

The structural versatility of 3-cyclopropyl-N-2-(1H-indol-3-yl)-2-phenylethylpropanamide has also made it a valuable tool in chemical education and research. Its synthesis serves as a model for teaching students about advanced organic reaction mechanisms, while its properties provide researchers with a platform for exploring new chemical concepts.

In conclusion, 3-cyclopropyl-N-2-(1H-indol-3-yli)-l-phényl éthylimidamide is a multifaceted compound with significant potential in various scientific domains. Its unique structure, coupled with recent advancements in synthetic methodologies and application studies, positions it as a key molecule for future research and development.